N-ethyl-N-phenylquinoxaline-2-carboxamide

• IUPAC Name: N-ethyl-N-phenylquinoxaline-2-carboxamide
• InChI: InChI=1S/C17H15N3O/c1-2-20(13-8-4-3-5-9-13)17(21)16-12-18-14-10-6-7-11-15(14)19-16/h3-12H,2H2,1H3
• InChI Key: SYGPNXWZHSCFGX-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)C(=O)C2=NC3=CC=CC=C3N=C2
• Molecular Formula: C17H15N3O
• Molecular Weight: 277.32 g/mol

Description

N-ethyl-N-phenylquinoxaline-2-carboxamide (EQ) is a synthetic compound that has been widely used in scientific research for its neuroprotective and neurotrophic properties. EQ is a quinoxaline derivative that has a unique chemical structure, making it a valuable tool for investigating the mechanisms of action that underlie neuroprotection and neuroregeneration.

Mechanism of Action

N-ethyl-N-phenylquinoxaline-2-carboxamide exerts its neuroprotective effects by inhibiting the activation of N-methyl-D-aspartate (NMDA) receptors, which are involved in the process of excitotoxicity. N-ethyl-N-phenylquinoxaline-2-carboxamide also activates the extracellular signal-regulated kinase (ERK) pathway, which is involved in neurotrophic signaling and the promotion of neuronal survival.
Biochemical and Physiological Effects:
N-ethyl-N-phenylquinoxaline-2-carboxamide has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that plays a critical role in neuronal survival and synaptic plasticity. N-ethyl-N-phenylquinoxaline-2-carboxamide also increases the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase, which protect neurons from oxidative stress.

Advantages and Limitations for Lab Experiments

N-ethyl-N-phenylquinoxaline-2-carboxamide is a highly potent and selective NMDA receptor antagonist, making it a valuable tool for investigating the role of NMDA receptors in neurodegenerative diseases. However, N-ethyl-N-phenylquinoxaline-2-carboxamide has a relatively short half-life and can be toxic at high concentrations, which limits its use in certain experiments.

Future Directions

There are several potential future directions for research on N-ethyl-N-phenylquinoxaline-2-carboxamide. One area of interest is the development of more potent and selective NMDA receptor antagonists that could be used as therapeutic agents in treating neurodegenerative diseases. Another area of interest is the investigation of the role of N-ethyl-N-phenylquinoxaline-2-carboxamide in promoting neuroregeneration and synaptic plasticity. Finally, further studies are needed to assess the safety and efficacy of N-ethyl-N-phenylquinoxaline-2-carboxamide in preclinical and clinical trials.

Synthesis Methods

N-ethyl-N-phenylquinoxaline-2-carboxamide can be synthesized using a variety of methods, including the reaction of 2-amino-N-phenylbenzamide with ethyl chloroformate and 1,2-diaminoethane. The resulting product is then subjected to a series of purification steps to obtain pure N-ethyl-N-phenylquinoxaline-2-carboxamide.

Scientific Research Applications

N-ethyl-N-phenylquinoxaline-2-carboxamide has been extensively studied for its potential therapeutic applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. N-ethyl-N-phenylquinoxaline-2-carboxamide has been shown to protect neurons from oxidative stress and excitotoxicity, which are key factors in the development of neurodegenerative diseases.